Cas no 902028-28-8 (3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine)

3-(2-Methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine is a pyrazolopyrimidine derivative with potential applications in medicinal chemistry and pharmacological research. Its structural features, including the methoxyphenyl and phenylethylamine substituents, suggest possible interactions with biological targets such as receptors or enzymes. The compound's pyrazolo[1,5-a]pyrimidine core is known for its versatility in drug discovery, often contributing to enhanced binding affinity and selectivity. This molecule may serve as a valuable intermediate or lead compound in the development of therapeutics targeting neurological or inflammatory pathways. Its well-defined synthetic route and purity make it suitable for rigorous experimental studies. Further characterization of its physicochemical and pharmacokinetic properties would be necessary to evaluate its full potential.
3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine structure
902028-28-8 structure
Product Name:3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine
CAS No:902028-28-8
MF:C22H22N4O
MW:358.436284542084
CID:5425235
Update Time:2025-05-21

3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine
    • 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine
    • Inchi: 1S/C22H22N4O/c1-16-14-21(23-13-12-17-8-4-3-5-9-17)26-22(25-16)19(15-24-26)18-10-6-7-11-20(18)27-2/h3-11,14-15,23H,12-13H2,1-2H3
    • InChI Key: SPMHPFSJBVJJMS-UHFFFAOYSA-N
    • SMILES: C12=C(C3=CC=CC=C3OC)C=NN1C(NCCC1=CC=CC=C1)=CC(C)=N2

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Additional information on 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine

Introduction to 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 902028-28-8)

3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine, also known by its CAS number 902028-28-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis, biological properties, and recent research developments surrounding this compound.

The chemical structure of 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine is characterized by a pyrazolopyrimidine core with specific substituents that confer unique pharmacological properties. The presence of a 2-methoxyphenyl group at the 3-position and a 5-methyl group enhances the compound's lipophilicity and metabolic stability. Additionally, the N-(2-phenylethyl) substitution at the 7-position contributes to its binding affinity to various biological targets.

The synthesis of 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine typically involves multistep reactions, including the formation of the pyrazolopyrimidine scaffold and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of biological activity, 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine has been shown to exhibit potent and selective inhibition of specific enzymes and receptors. For instance, studies have demonstrated its ability to modulate adenosine receptors, which are involved in various physiological processes such as sleep regulation, pain perception, and inflammation. This property makes it a promising candidate for the development of novel therapeutic agents targeting these pathways.

Recent research has also explored the potential of 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine in treating neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neurological applications, 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various disease models. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine is an important consideration for its clinical development. Preclinical toxicology studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(2-methoxyphenyl)-5-methyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 902028-28-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing medical treatments in various areas.

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